5-Fluoro-2-[(oxolan-2-yl)methoxy]pyridine

• IUPAC Name: 5-fluoro-2-(oxolan-2-ylmethoxy)pyridine
• InChI: InChI=1S/C10H12FNO2/c11-8-3-4-10(12-6-8)14-7-9-2-1-5-13-9/h3-4,6,9H,1-2,5,7H2
• InChI Key: CKKOLCRPLMDBCA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=NC=C(C=C2)F
• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol

Description

5-Fluoro-2-[(oxolan-2-yl)methoxy]pyridine , also known by its IUPAC name 5-fluoro-2-(tetrahydro-2-furanylmethoxy)phenylboronic acid , is a chemical compound with the molecular formula C₁₁H₁₄BFO₄ . It falls within the class of boronic acid derivatives and has garnered significant attention in scientific research due to its potential applications.

Scientific Research Applications

Imaging Agent Development

A novel fluorine-18 prosthetic ligand, synthesized for potential imaging agents for β-amyloid plaques, utilizes a small, neutral organic complex easily anchored onto target molecules. This prosthetic group demonstrates potential in labeling proteins and peptides for imaging applications, including those related to Alzheimer's disease, showcasing a method for fluoride-18 labeling tolerant toward several functional groups formed via chemoselective oxime coupling (Carberry et al., 2011).

Corrosion Inhibition

Research into the adsorption and corrosion inhibition properties of piperidine derivatives on iron surfaces utilized quantum chemical calculations and molecular dynamics simulations. This study contributes to the understanding of how these compounds can effectively protect metal surfaces from corrosion, a critical aspect of materials science and engineering (Kaya et al., 2016).

Fluorescent Chemosensors

The development of a new fluorescent sensor for Zn(2+) ions, which shows excellent selectivity and sensitivity, underscores the importance of specific chemical compounds in creating effective chemosensors. Such sensors have applications in environmental monitoring, biological research, and the development of diagnostic tools (Li et al., 2014).

Cathode-Modifying Layers in Solar Cells

Pyridine-incorporated fluorene derivatives have been explored as cathode interfacial layers for solar cells. These compounds, owing to their specific molecular structure, can improve the power conversion efficiency of solar cells, highlighting their significance in advancing renewable energy technologies (Chen et al., 2017).